Liothyronine-13C9,15N
Description
CAS Number: 6893-02-3 (unlabeled)
Scientific Research Applications
Metabolic Functions and Development
- Liothyronine is involved in many important metabolic functions and is essential for the proper development and differentiation of all cells. Its synthetic version, DL-liothyronine, exhibits these metabolic effects through gene expression control, thereby resulting in the production of proteins involved in normal metabolism, growth, and development (Definitions, 2020).
Use in Radiotherapy for Thyroid Cancers
- Liothyronine I-131, a radioconjugate of liothyronine labeled with Iodine 131, is used in radiotherapy for thyroid cancers (Definitions, 2020).
Pharmacokinetics in Thyroid Hormone Therapy
- Studies on liothyronine pharmacokinetics are critical in designing treatment schemes, especially for thyroid cancer patients undergoing thyroid hormone therapy withdrawal. These studies help maintain serum T3 levels within the normal range (Celi et al., 2019).
Impact on Remyelination in Multiple Sclerosis
- Liothyronine has been studied for its potential to promote remyelination in multiple sclerosis (MS), with a focus on finding the optimal dosing for future clinical trials. This application explores the role of thyroid hormone in neural health and recovery (Wooliscroft et al., 2020).
Cardiovascular System and Energy Metabolism
- Research has also been conducted on the acute effects of liothyronine on the cardiovascular system and energy metabolism in healthy volunteers. This is significant for understanding the broader physiological impacts of liothyronine beyond thyroid function (Chen et al., 2022).
properties
Product Name |
Liothyronine-13C9,15N |
|---|---|
Molecular Formula |
C613C9H12I315NO4 |
Molecular Weight |
660.9 |
Origin of Product |
United States |
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